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Compound of Interest

Compound Name: Diosbulbin L

Cat. No.: B1151918

For Immediate Release

Nanjing, China — November 19, 2025 — Diosbulbin B, a bioactive compound extracted from the
tuber of Dioscorea bulbifera, is demonstrating significant potential as a versatile anticancer
agent, exhibiting distinct mechanisms of action against various cancer types. This guide
provides a comparative overview of the current research on Diosbulbin B's efficacy and
molecular pathways in non-small cell lung cancer (NSCLC), gastric cancer, and other
malignancies, offering valuable insights for researchers and drug development professionals.

Comparative Efficacy of Diosbulbin B Across
Cancer Cell Lines

The cytotoxic effects of Diosbulbin B have been evaluated across a range of cancer cell lines,
with varying degrees of potency. The half-maximal inhibitory concentration (IC50) values, a
measure of a drug's effectiveness, highlight its differential impact on different cancer types.
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Cancer Type Cell Line IC50 (pM) Citation
Non-Small Cell Lung
A549 44.61 [1]
Cancer
Non-Small Cell Lung
PC-9 22.78 [1]
Cancer
) Cisplatin-Resistant 12.5 (low-dose, in
Gastric Cancer o [2]
Cells (CR-GC) combination)
Hepatocellular 50-200 (induces
_ L-02 (Hepatocytes) _ [31[4]
Carcinoma apoptosis)

Mechanisms of Action: A Tale of Two Pathways

Diosbulbin B employs distinct molecular strategies to combat different cancers, primarily
through the induction of cell cycle arrest and apoptosis.

Non-Small Cell Lung Cancer (NSCLC)

In NSCLC, Diosbulbin B has been shown to induce GO/G1 phase cell cycle arrest and
apoptosis. This is achieved by directly targeting the Yin Yang 1 (YY1) transcription factor.
Inhibition of YY1 leads to the activation of the tumor suppressor p53. Activated p53 then
orchestrates the downstream regulation of key cell cycle and apoptosis-related proteins,
including the downregulation of Cyclin A2, B2, CDK1, CDK2, CDK4, and Bcl-2, and the
upregulation of Bax.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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